Cas no 2229112-89-2 (4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid
• CAS No: 2229112-89-2
• MF: C₁₀H₁₃F₃O₃
• MW: 238.203634023666
• CID: 6300693
• PubChem ID: 165708563
• Update Time: 2025-07-22

4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid
• 2229112-89-2
• EN300-1950687

• Inchi： 1S/C10H13F3O3/c11-10(12,13)6-5-9(8(15)16)3-1-7(14)2-4-9/h1-6H2,(H,15,16)
• InChI Key： BAJVXMXVQXVEQP-UHFFFAOYSA-N
• SMILES： FC(CCC1(C(=O)O)CCC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 238.08167876g/mol
• Monoisotopic Mass: 238.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid

Introduction to 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid (CAS No. 2229112-89-2)

4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid, identified by the chemical compound code CAS No. 2229112-89-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a cyclohexane core functionalized with an oxo group and a trifluoropropyl substituent. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with a ketone group at the 4-position and a trifluoropropyl group at the 1-position. The presence of the trifluoropropyl group introduces significant electronic and steric effects, which can influence the reactivity and biological activity of the molecule. These features have made it an object of interest for researchers exploring new synthetic pathways and pharmacological applications.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoropropyl group in 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid contributes to these properties, making it a valuable building block for drug discovery efforts. For instance, fluorinated analogs of existing drugs have often demonstrated improved pharmacokinetic profiles, which has spurred research into incorporating fluorine atoms into new molecular entities.

One of the most compelling aspects of 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid is its potential as a precursor in the synthesis of more complex molecules. The carboxylic acid functionality at the 1-position allows for further derivatization through esterification, amidation, or other coupling reactions, enabling the creation of diverse chemical libraries. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid fits well within this category, as it combines a cyclohexane scaffold with fluorinated substituents that are known to modulate biological activity. For example, researchers have explored its use in the synthesis of kinase inhibitors, where fluorine atoms can enhance binding affinity to target proteins. The oxo group also provides a site for further functionalization, allowing for the introduction of additional pharmacophores.

The synthesis of 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic chemistry techniques. Key steps typically include Friedel-Crafts acylation to introduce the ketone group followed by nucleophilic substitution to install the trifluoropropyl moiety. Advanced catalytic methods have also been employed to improve yield and selectivity in these reactions.

The biological evaluation of 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid has revealed several interesting properties. In vitro studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its structural motif has been explored in the development of novel antimicrobial agents, where fluorinated compounds are known to disrupt bacterial cell membranes.

The impact of fluorine atoms on molecular properties extends beyond simple electronic effects; steric interactions also play a crucial role in determining biological activity. The bulky trifluoropropyl group in 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid can influence how the molecule interacts with biological targets by creating steric hindrance or by preferentially binding into specific pockets on proteins.

From an industrial perspective, the production and application of 4-oxo-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid require careful optimization to ensure scalability and cost-effectiveness. Process chemists are continually refining synthetic routes to minimize waste and improve yields while maintaining high purity standards. This is particularly important for pharmaceutical applications where impurities can affect safety and efficacy.

The future prospects for 4-oxo-1-(3,3-dimethylbutyl)-5-methylcyclohexanecarboxylic acid are promising as researchers continue to uncover new applications for fluorinated compounds. Advances in computational chemistry and machine learning are also expected to accelerate the discovery process by predicting novel derivatives with enhanced properties.